2-(1H-Benzoimidazol-2-yl)-3-(4-chloro-phenyl)-1-phenyl-propenone

• IUPAC Name: (E)-2-(1H-benzimidazol-2-yl)-3-(4-chlorophenyl)-1-phenylprop-2-en-1-one
• InChI: InChI=1S/C22H15ClN2O/c23-17-12-10-15(11-13-17)14-18(21(26)16-6-2-1-3-7-16)22-24-19-8-4-5-9-20(19)25-22/h1-14H,(H,24,25)/b18-14-
• InChI Key: WTSNADCCDZTFBO-JXAWBTAJSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(=CC2=CC=C(C=C2)Cl)C3=NC4=CC=CC=C4N3
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C(=C/C2=CC=C(C=C2)Cl)/C3=NC4=CC=CC=C4N3
• Molecular Formula: C22H15ClN2O
• Molecular Weight: 358.8 g/mol

Description

The compound “2-(1H-Benzoimidazol-2-yl)-1-(4-chloro-phenyl)-ethanone” is a chemical compound with the molecular formula C15H11ClN2O and a molecular weight of 270.71. It’s used for research purposes.

Scientific Research Applications

Environmental Phenols in Scientific Research

Environmental phenols, such as bisphenol A (BPA), triclosan, and benzophenone-3, are widely studied for their widespread use in consumer products and potential endocrine-disrupting effects. Research focuses on assessing exposure levels in different populations, including pregnant women and children, and understanding the health implications of such exposures. For example, Mortensen et al. (2014) assessed exposure to various environmental phenols in pregnant women as part of the National Children's Study, highlighting the significance of monitoring exposure to these chemicals (Mortensen et al., 2014).

Applications in Monitoring and Health Impact Assessment

Frederiksen et al. (2014) provided an overview of Danish data on human urinary excretion of non-persistent environmental chemicals, including phthalates, bisphenol A, triclosan, and parabens. This research is crucial for understanding the extent of human exposure to these chemicals and their potential health effects (Frederiksen et al., 2014).